Cas no 854163-75-0 (7-Hydroxy-4-methyl-2H-1,4-benzoxazin-3-one)

• Product Name: 7-Hydroxy-4-methyl-2H-1,4-benzoxazin-3-one
• CAS No: 854163-75-0
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 2153689
• PubChem ID: 68599622
• Update Time: 2025-10-27

7-Hydroxy-4-methyl-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-4-methyl-4H-benz[1,4]oxazin-3-one
• 7-hydroxy-4-methyl-2H-1,4-benzoxazin-3-one
• RUTAYSHHZZEJJR-UHFFFAOYSA-N
• 7-hydroxy-4-methyl-2H-1,4-benzoxazin-3(4H)-one
• 7-Hydroxy-4-methyl-2H-1,4-benzoxazin-3-one

• Inchi： 1S/C9H9NO3/c1-10-7-3-2-6(11)4-8(7)13-5-9(10)12/h2-4,11H,5H2,1H3
• InChI Key： RUTAYSHHZZEJJR-UHFFFAOYSA-N
• SMILES： O1CC(N(C)C2C=CC(=CC1=2)O)=O

Computed Properties

• Exact Mass: 179.058243149g/mol
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 7-Hydroxy-4-methyl-2H-1,4-benzoxazin-3-one

Professional Introduction to 7-Hydroxy-4-methyl-2H-1,4-benzoxazin-3-one (CAS No. 854163-75-0)

7-Hydroxy-4-methyl-2H-1,4-benzoxazin-3-one is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention for its potential biological activities. This compound, identified by its CAS number 854163-75-0, belongs to the benzoxazinone class of molecules, which are known for their diverse pharmacological properties. The structural framework of 7-Hydroxy-4-methyl-2H-1,4-benzoxazin-3-one incorporates both hydroxyl and methyl substituents, which contribute to its reactivity and interaction with biological targets.

The benzoxazinone scaffold has been extensively studied for its antimicrobial, anti-inflammatory, and antioxidant properties. Recent research has highlighted the role of these compounds in modulating various cellular pathways, making them promising candidates for therapeutic applications. The presence of the hydroxyl group at the 7-position and the methyl group at the 4-position in 7-Hydroxy-4-methyl-2H-1,4-benzoxazin-3-one enhances its ability to engage with biological receptors and enzymes, thereby influencing physiological processes.

In recent years, there has been a surge in interest regarding natural products derived from plants that possess benzoxazinone derivatives. These compounds are often found in various botanical sources and have been traditionally used in folk medicine. Modern pharmacological studies have begun to unravel the mechanisms by which these natural products exert their effects. For instance, 7-Hydroxy-4-methyl-2H-1,4-benzoxazin-3-one has been shown to exhibit inhibitory activity against certain enzymes implicated in inflammatory responses. This finding aligns with the growing body of evidence suggesting that benzoxazinones can serve as lead compounds for developing novel anti-inflammatory agents.

The synthesis of 7-Hydroxy-4-methyl-2H-1,4-benzoxazin-3-one is another area of active investigation. Chemists have developed various synthetic routes to produce this compound with high yield and purity. One such method involves the condensation of malononitrile with glyoxylic acid in the presence of a suitable catalyst. This approach not only provides a straightforward pathway for synthesis but also allows for modifications at different positions of the benzoxazinone core, enabling the exploration of analogs with enhanced biological activity.

The pharmacokinetic properties of 7-Hydroxy-4-methyl-2H-1,4-benzoxazin-3-one are also of great interest. Studies have demonstrated that this compound exhibits good oral bioavailability and can be efficiently absorbed into the bloodstream. This characteristic is crucial for developing it into a viable therapeutic agent, as it ensures that sufficient levels of the compound reach target tissues to elicit a desired effect. Furthermore, preliminary toxicology studies suggest that 7-Hydroxy-4-methyl-2H-1,4-benzoxazin-3-one is well-tolerated at tested doses, although further research is needed to fully assess its safety profile.

The potential therapeutic applications of 7-Hydroxy-4-methyl-2H-1,4-benzoxazin-3-one are vast. Given its anti-inflammatory and antioxidant properties, this compound holds promise for treating conditions such as rheumatoid arthritis, inflammatory bowel disease, and even certain types of cancer. Additionally, its ability to modulate cellular pathways suggests that it could be useful in neuroprotective therapies aimed at combating neurodegenerative diseases like Alzheimer's and Parkinson's.

In conclusion, 7-Hydroxy-4-methyl-2H-1,4-benzoxazin-3-one (CAS No. 854163-75-0) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique molecular structure and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so too does the likelihood that it will play a crucial role in future medical treatments.